Cas no 1805364-17-3 (4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805364-17-3
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4873658
• Update Time: 2025-07-22

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-3-6-5(1-2-14)4-15-8(7(6)11)9(12)13/h4,9H,1,3H2
• InChI Key： NNDLXKQJQFZDDT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=NC=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805364-17-3)

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805364-17-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as bromomethyl, chloro, and difluoromethyl, serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents. Its molecular structure, C9H6BrClF2N2, offers versatile reactivity, making it a valuable building block for medicinal chemistry and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential for creating targeted drug delivery systems and small-molecule inhibitors, especially in oncology and neurology. The compound's difluoromethyl group enhances metabolic stability, a feature highly sought after in drug discovery to improve bioavailability and reduce side effects. Additionally, its bromomethyl moiety allows for further functionalization, enabling the synthesis of complex molecules with tailored properties.

The agrochemical industry also benefits from 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile, as it is a precursor for novel pesticides and herbicides. With growing global concerns about food security and sustainable agriculture, this compound's role in developing environmentally friendly crop protection solutions cannot be overstated. Its chloro and difluoromethyl groups contribute to the efficacy of these agents by enhancing their binding affinity to target enzymes in pests.

From a synthetic chemistry perspective, CAS No. 1805364-17-3 exemplifies the importance of halogenated pyridines in modern organic synthesis. Its reactivity profile allows for cross-coupling reactions, nucleophilic substitutions, and cyclization processes, making it a versatile tool for constructing complex molecular architectures. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently utilize this compound to explore new chemical spaces.

As the scientific community continues to explore green chemistry principles, the synthesis and application of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile are being optimized to minimize environmental impact. Innovations in catalytic processes and solvent-free reactions are being applied to its production, aligning with the broader trend toward sustainable chemical manufacturing.

In summary, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805364-17-3) represents a cornerstone in advanced chemical research. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in addressing some of today's most pressing challenges, from disease treatment to agricultural sustainability. As research progresses, this compound is poised to play an even greater role in shaping the future of specialty chemicals.